Cas no 60951-23-7 (3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride)

• Product Name: 3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride
• CAS No: 60951-23-7
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• CID: 4655805
• Update Time: 2025-08-05

3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-4-yl)propan-1-amine dihydrochloride
• 1H-Pyrazole-4-propanamine, dihydrochloride
• 4-(3-aminopropyl)-pyrazole dihydrochloride
• 3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride

• Inchi： 1S/C6H11N3.2ClH/c7-3-1-2-6-4-8-9-5-6;;/h4-5H,1-3,7H2,(H,8,9);2*1H
• InChI Key： FYRUIXNJKZJVHO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C=N1)CCCN

Computed Properties

• Exact Mass: 197.0486528 g/mol
• Monoisotopic Mass: 197.0486528 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 74.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• Molecular Weight: 198.09

Additional information on 3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride

3-(1H-Pyrazol-4-yl)propan-1-amine Dihydrochloride: A Comprehensive Overview

3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride, identified by the CAS registry number 60951-23-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and materials science. The molecule consists of a pyrazole ring, a three-carbon chain, and an amine group, which together contribute to its versatile chemical properties.

The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is a key structural element in this compound. Pyrazole derivatives are known for their ability to participate in various hydrogen bonding interactions and π–π stacking, making them valuable in medicinal chemistry for designing bioactive molecules. Recent studies have highlighted the role of pyrazole-containing compounds in modulating enzyme activity and receptor binding, underscoring their potential in therapeutic development.

The synthesis of 3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by alkylation to introduce the three-carbon chain and subsequent amine formation. The dihydrochloride salt form is often preferred for its enhanced solubility and stability, which are critical factors in pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 205°C and a boiling point around 380°C under standard conditions. Its solubility in water is moderate, but it shows excellent solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various chemical reactions and formulations.

Recent research has explored the biological activity of 3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride in several contexts. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation. Additionally, its ability to act as a ligand in metalloenzyme catalysis has opened new avenues for its use in catalytic processes.

The compound's role in drug delivery systems has also been investigated. Its amphiphilic nature allows it to form self-assembled structures, which can encapsulate hydrophobic drugs and enhance their bioavailability. This property is particularly promising for the development of targeted drug delivery systems.

In conclusion, 3-(1H-Pyrazol-4-yl)propan-1-amine dihydrochloride (CAS No: 60951-23-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in understanding its biological and chemical properties, positions it as a valuable tool in both academic research and industrial applications.